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Compound of Interest

Compound Name:
2-(4-Fluorophenyl)-3-

hydroxypropanoic acid

CAS No.: 2967-95-5

Cat. No.: B1654939

Get Quote

Executive Summary
2-(4-Fluorophenyl)-3-hydroxypropanoic acid (CAS: 2967-95-5), often referred to as 4-

Fluoro-Tropic Acid, represents a critical scaffold in modern medicinal chemistry. As a fluorinated

bioisostere of tropic acid (the chiral acid moiety of atropine and scopolamine), this compound

offers a strategic advantage: it retains the pharmacophore necessary for muscarinic receptor

binding while significantly enhancing metabolic stability through the "fluorine effect."

This technical guide details the synthesis, resolution, and application of this building block. We

move beyond basic literature to provide field-tested protocols for both chemical and biocatalytic

production, ensuring high enantiopurity (>98% ee) for drug development pipelines.

Structural Significance & The Fluorine Effect
The introduction of a fluorine atom at the para-position of the phenyl ring in tropic acid

fundamentally alters the molecule's physicochemical profile without disrupting steric binding at

the receptor site.
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Feature Impact on Drug Design Mechanism

Metabolic Blocking High

The C-F bond (116 kcal/mol)

renders the para-position

resistant to Cytochrome P450-

mediated hydroxylation, a

common clearance pathway

for phenyl-containing drugs.

Lipophilicity Moderate Increase

Increases logP, facilitating

better blood-brain barrier

(BBB) penetration for CNS-

active anticholinergics.

Electronic Effects Electron Withdrawal

Lowers the pKa of the

carboxylic acid slightly; alters

the electrostatic potential of

the aromatic ring, potentially

strengthening

stacking interactions in the

receptor pocket.

Chemical Identity
IUPAC Name: 2-(4-Fluorophenyl)-3-hydroxypropanoic acid

Common Name: 4-Fluoro-Tropic Acid

CAS Number: 2967-95-5

Molecular Formula:

Molecular Weight: 184.16 g/mol

Chiral Center: C2 (Alpha-carbon)

Synthetic Pathways: Protocols & Causality
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To access this chiral building block, researchers typically choose between Chemical Synthesis

(Ivanov Reaction) for racemic bulk material or Biocatalytic Resolution for high-enantiopurity

requirements.

Route A: The Ivanov Reaction (Chemical Synthesis)
Best for: Generating racemic standards or bulk intermediates where chirality is introduced later.

The Ivanov reaction involves the condensation of the dianion of a phenylacetic acid derivative

with formaldehyde. This route is robust but requires careful temperature control to prevent

polymerization of formaldehyde.

Reagents:

4-Fluorophenylacetic acid (Starting Material)

Isopropylmagnesium chloride (iPrMgCl) or Phenylmagnesium bromide (PhMgBr)

Paraformaldehyde (Source of HCHO)

THF (Anhydrous)

Protocol:

Dianion Formation: In a flame-dried flask under Argon, dissolve 4-fluorophenylacetic acid

(1.0 eq) in anhydrous THF. Cool to 0°C.[1]

Grignard Addition: Add iPrMgCl (2.2 eq) dropwise. Note: The first equivalent deprotonates

the carboxylic acid; the second removes the alpha-proton to form the enediolate (Ivanov

reagent).

Reflux: Heat the mixture to gentle reflux for 1 hour to ensure complete dianion formation. The

solution typically turns a dark yellow/brown.

Formaldehyde Addition: Cool the mixture to room temperature. Add depolymerized

paraformaldehyde (gas) or solid paraformaldehyde (1.2 eq) suspended in THF. Critical Step:

Exothermic reaction. Maintain temperature <30°C to avoid side reactions.
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Quench: Stir for 2 hours, then quench with dilute HCl (1M) until pH < 2.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.[2]

Purification: Recrystallize from Toluene/Hexane to yield the racemic acid.

Route B: Biocatalytic Kinetic Resolution
(Enantioselective)
Best for: Obtaining >99% ee (S)- or (R)-enantiomers for drug candidates.

Lipase-catalyzed hydrolysis of the ethyl ester is the industry standard for this class of

compounds. Pseudomonas cepacia lipase (PCL) and Candida antarctica lipase B (CALB) are

highly effective.

Protocol:

Esterification: Convert the racemic acid (from Route A) to its ethyl ester using

Ethanol/H2SO4 (reflux, 4h).

Enzymatic Setup: Suspend Ethyl 2-(4-fluorophenyl)-3-hydroxypropionate (10 g) in phosphate

buffer (0.1 M, pH 7.0) with 10% acetone as a co-solvent to improve solubility.

Hydrolysis: Add Immobilized Lipase PS (Pseudomonas cepacia) (500 mg). Stir at 30°C.

Monitoring: Monitor the reaction by Chiral HPLC. The enzyme typically hydrolyzes the (S)-

ester to the (S)-acid, leaving the (R)-ester intact (or vice versa depending on the specific

lipase strain; PCL generally favors the S-enantiomer for tropic acid derivatives).

Termination: Stop reaction at 50% conversion (approx. 24-48 hours).

Separation: Adjust pH to 8.0 and extract the unreacted (R)-ester with MTBE. Then, acidify

the aqueous layer to pH 2.0 and extract the (S)-acid with Ethyl Acetate.

Workflow Visualization
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The following diagram illustrates the decision matrix and process flow for synthesizing and

resolving the target compound.

Start: 4-Fluorophenylacetic Acid Ivanov Reaction
(iPrMgCl + HCHO)

Dianion Formation Racemic 4-Fluoro-Tropic AcidCondensation Esterification
(EtOH, H+)

Activation Racemic Ethyl Ester Biocatalytic Resolution
(Lipase PS / pH 7)

Kinetic Resolution

(S)-Acid
(Hydrolyzed Product)Aqueous Phase (pH 8)

(R)-Ester
(Unreacted)

Organic Phase

Click to download full resolution via product page

Figure 1: Synthetic workflow comparing chemical synthesis and downstream enzymatic

resolution.

Applications in Drug Discovery[3][4][5][6][7]
Anticholinergic Bioisosteres
The primary utility of 2-(4-fluorophenyl)-3-hydroxypropanoic acid is as a direct replacement

for tropic acid in the synthesis of muscarinic antagonists.

Target: Muscarinic Acetylcholine Receptors (mAChRs).

Rational Design: The hydroxyl group at C3 is critical for hydrogen bonding with the receptor

(specifically Asn residues in the binding pocket). The 4-fluoro substitution blocks metabolic

deactivation without introducing steric clash, potentially extending the half-life of

bronchodilators (e.g., Tiotropium analogs).

Chiral Auxiliary & Resolving Agent
While less common than Mandelic acid, the 4-fluoro derivative offers a distinct solubility profile.

It can be used to resolve racemic amines via diastereomeric salt formation. The fluorine atom

provides a convenient NMR handle (

-NMR) to monitor the resolution process without complex derivatization.

Quality Control & Analytics
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Trustworthy data is the bedrock of drug development. The following analytical methods are

recommended for validating the identity and purity of the building block.

Parameter Method Specification

Chemical Purity HPLC (C18 Column) > 98.0%

Enantiomeric Excess Chiral HPLC (Chiralcel OD-H) > 99.0% ee

Identity (

NMR)

400 MHz,

3.8-4.2 (m, 2H,

), 4.3 (m, 1H,

), 6.9-7.4 (m, 4H, Ar-H)

Identity (

NMR)

376 MHz,
Singlet approx -115 ppm (vs

)

Residual Solvents GC-Headspace < 5000 ppm (Class 3)

Chiral HPLC Condition (Example):

Column: Daicel Chiralcel OD-H (4.6 x 250 mm, 5 µm)

Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1)

Flow Rate: 1.0 mL/min

Detection: UV @ 254 nm

Retention: (R)-isomer typically elutes before (S)-isomer (verify with standards).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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